Cas no 71103-76-9 (Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-)

• Product Name: Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
• CAS No: 71103-76-9
• MF: C₂₃H₁₈N₂
• MW: 322.402425289154
• CID: 546037
• PubChem ID: 12486442
• Update Time: 2025-04-19

Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-(4-methylphenyl)-2,6-diphenyl-
• 4-(4-methylphenyl)-2,6-diphenylpyrimidine
• 71103-76-9
• 2,4-diphenyl-6-(p-tolyl)pyrimidine
• SCHEMBL12655455
• DTXSID00500050

• Inchi： 1S/C23H18N2/c1-17-12-14-19(15-13-17)22-16-21(18-8-4-2-5-9-18)24-23(25-22)20-10-6-3-7-11-20/h2-16H,1H3
• InChI Key： FHDVOTRYVUVFBV-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=NC(C2C=CC=CC=2)=CC=1C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 322.14714
• Monoisotopic Mass: 322.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78